Cas no 34729-09-4 (2-(11-Bromoundecyl)oxane)

• Product Name: 2-(11-Bromoundecyl)oxane
• CAS No: 34729-09-4
• MF: C₁₆H₃₁BrO
• MW: 319.320744752884
• CID: 2823186
• PubChem ID: 54151938
• Update Time: 2025-04-21

2-(11-Bromoundecyl)oxane Chemical and Physical Properties

Names and Identifiers

• DTXSID60709365
• 34729-09-4
• 2-(11-BROMOUNDECYL)OXANE
• 2-(11-Bromoundecyl)oxane

• Inchi： 1S/C16H31BrO/c17-14-10-7-5-3-1-2-4-6-8-12-16-13-9-11-15-18-16/h16H,1-15H2
• InChI Key： BYSPMTCTJCSMQV-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC1CCCCO1

Computed Properties

• Exact Mass: 318.15583Da
• Monoisotopic Mass: 318.15583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2Ų